Cas no 2092264-96-3 (2H-benzoeisoindole-1-carboxylic acid)

• Product Name: 2H-benzoeisoindole-1-carboxylic acid
• CAS No: 2092264-96-3
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 5237663
• Update Time: 2025-06-08

2H-benzoeisoindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Benz[e]isoindole-1-carboxylic acid
• 2H-benzoeisoindole-1-carboxylic acid

• Inchi： 1S/C13H9NO2/c15-13(16)12-11-9(7-14-12)6-5-8-3-1-2-4-10(8)11/h1-7,14H,(H,15,16)
• InChI Key： ARJODXYOFDEXII-UHFFFAOYSA-N
• SMILES： C1=C2C(C3=CC=CC=C3C=C2)=C(C(O)=O)N1

Additional information on 2H-benzoeisoindole-1-carboxylic acid

Introduction to 2H-Benzoeisoindole-1-Carboxylic Acid (CAS No. 2092264-96-3)

2H-Benzoeisoindole-1-carboxylic acid (CAS No. 2092264-96-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 2H-benzoeisoindole-1-carboxylic acid is composed of a benzene ring fused with an isoindole moiety, which is further functionalized with a carboxylic acid group. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted biological activities of 2H-benzoeisoindole-1-carboxylic acid. One notable area of research involves its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2H-benzoeisoindole-1-carboxylic acid has also shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) found that this compound exhibits selective cytotoxicity against several cancer cell lines, while sparing normal cells. This selective toxicity is attributed to its ability to disrupt specific cellular processes that are overactive in cancer cells.

The pharmacokinetic properties of 2H-benzoeisoindole-1-carboxylic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high solubility and stability under physiological conditions make it suitable for various drug delivery systems.

To further explore the therapeutic potential of 2H-benzoeisoindole-1-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions, including chronic inflammatory diseases and certain types of cancer. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The synthetic route for producing 2H-benzoeisoindole-1-carboxylic acid has been optimized to ensure high yield and purity. The synthesis involves a series of well-defined chemical reactions that can be scaled up for industrial production. This scalability is essential for meeting the demand for this compound in both research and clinical settings.

In conclusion, 2H-benzoeisoindole-1-carboxylic acid (CAS No. 2092264-96-3) represents a promising lead compound in the development of new therapeutic agents. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing medical treatments in various fields.